Cas no 2364-87-6 (Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• CAS No: 2364-87-6
• MF: C₁₄H₂₁ClN₂O₃S
• MW: 332.846141576767
• CID: 255661
• PubChem ID: 73094
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• TLCK
• TOS-LYS-CMK
• N-p-Tosyl-L-lysyl chloromethyl ketone
• N-Tosyl-L-lysine chloromethyl ketone
• TOS-LYS-CHLOROMETHYLKETONE HCL
• TOS-LYS-CMK HCL
• Tosyl-L-lysine chloromethyl ketone
• TOSYL-L-LYSINE CHLOROMETHYLKETONE HCL
• TOSYL-L-LYSYL-CHLOROMETHANE HCL
• NCGC00016045-01
• BDBM50354886
• CCG-205254
• Benzenesulfonamide, N-((1S)-5-amino-1-(chloroacetyl)pentyl)-4-methyl-
• Benzenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-4-methyl-, (S)-
• CHEBI:9640
• Lopac0_001180
• N-Tosyl-Lys-chloromethylketone
• C00896
• Q27097802
• tosyl-lysylchloromethane
• SDCCGSBI-0051147.P003
• PD004288
• SCHEMBL200247
• CHEMBL466465
• p-Toluenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-, L-
• Tosyl-L-lysyl-chloromethane
• (S)-N-(7-amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide
• NS00068582
• NCGC00162359-07
• NCGC00162359-01
• Lopac-T-7254
• (-)-1-Chloro-3-tosylamido-7-amino-2-heptanone
• alpha-Tosyl-L-lysylchloromethyl ketone
• n-[(3s)-7-amino-1-chloro-2-oxoheptan-3-yl]-4-methylbenzenesulfonamide
• Tos-Lys-CH2Cl
• N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-benzenesulfonamide
• Tosyllysyl chloromethyl ketone
• DTXSID7048459
• N-alpha-p-Tosyl-L-lysine chloromethyl ketone
• DB08603
• NCGC00162359-02
• N.alpha.-pTosyl-L-lysine chloromethylketone
• Chloromethane, Tosyllysyl
• 2364-87-6
• BRN 2885388
• TOSYLLYSINE CHLOROMETHYL KETONE
• Benzenesulfonamide, N-[5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• N-[(1s)-5-Amino-1-(Chloroacetyl)pentyl]-4-Methylbenzenesulfonamide
• N-alpha-Tosyl-L-lysyl-chloromethylketone

• Inchi： 1S/C14H21ClN2O3S/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16/h5-8,13,17H,2-4,9-10,16H2,1H3/t13-/m0/s1
• InChI Key： RDFCSSHDJSZMTQ-ZDUSSCGKSA-N
• SMILES： ClCC([C@H](CCCCN)NS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 368.07300
• Monoisotopic Mass: 332.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.1784 (rough estimate)
• Melting Point: ~165 °C (dec.)
• Boiling Point: 144°C (rough estimate)
• Flash Point: 262.1°C
• Refractive Index: 1.5630 (estimate)
• Solubility: H2O: 50 mg/mL
• PSA: 97.64000
• LogP: 4.55280

Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• RTECS：XT5160000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：KETONES;KETONES
• Risk Phrases：R36/37/38